4'-Apo-beta-carotenol
Overview
Description
4'-apo-beta-carotenol is an apo carotenoid C35 terpenoid compound arising from oxidative degradation of the beta,beta-carotene skeleton at the 4'-position.
Scientific Research Applications
Carotenoids and Health Benefits
Research on natural carotenoids like β-carotene, lutein, and β-apo-8-carotenal, among others, shows their potential applications in various fields, including food, feed, nutraceuticals, and cosmeceuticals. Studies emphasize their antioxidant activity and potential health benefits, including their role in preventing diseases like cancer, obesity, type 2 diabetes, cardiovascular diseases, osteoporosis, neurodegenerative disease, mental health, eye, and skin health (Saini et al., 2022).
Carotenoids in Food Colorants
The use of carotenoids, including β-apo-8'-carotenal, as food colorants has a long history. These compounds are found in a variety of natural sources and have been synthesized for commercial use in food products. Their chemistry, synthesis, and application in food coloring emphasize their importance in the food industry (Gordon & Bauernfeind, 1982).
Biochemical and Molecular Studies
Studies have shown that 4'-Apo-beta-carotenol and related compounds play significant roles in biochemical pathways. For instance, the gene carD in Fusarium fujikuroi is responsible for the biosynthesis of neurosporaxanthin, where β-apo-4′-carotenol is an intermediate compound. This highlights the importance of these compounds in fungal carotenoid pathways (Díaz-Sánchez et al., 2011).
Carotenoids and Cancer Research
β-apo-carotenoids, including β-apo-8'-carotenal, have been studied for their effects on cancer cells. For example, certain β-apo-carotenoids have been found to inhibit breast tumor cell proliferation, suggesting their potential use in cancer prevention and treatment (Tibaduiza et al., 2002).
properties
Product Name |
4'-Apo-beta-carotenol |
|---|---|
Molecular Formula |
C35H48O |
Molecular Weight |
484.8 g/mol |
IUPAC Name |
(2E,4E,6E,8E,10E,12E,14E,16E,18E,20E)-2,6,10,15,19-pentamethyl-21-(2,6,6-trimethylcyclohexen-1-yl)henicosa-2,4,6,8,10,12,14,16,18,20-decaen-1-ol |
InChI |
InChI=1S/C35H48O/c1-28(17-11-19-30(3)20-13-22-32(5)27-36)15-9-10-16-29(2)18-12-21-31(4)24-25-34-33(6)23-14-26-35(34,7)8/h9-13,15-22,24-25,36H,14,23,26-27H2,1-8H3/b10-9+,17-11+,18-12+,20-13+,25-24+,28-15+,29-16+,30-19+,31-21+,32-22+ |
InChI Key |
IRGSMWBLPRDMQW-BRZOAGJPSA-N |
Isomeric SMILES |
CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/CO)/C)/C |
Canonical SMILES |
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)CO)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R)-1-[3-(hydroxymethyl)-9H-pyrido[3,4-b]indol-1-yl]ethane-1,2-diol](/img/structure/B1254325.png)
![8a-Ethyl-7,8,8a,9,10,11-hexahydroindolizino[8,1-ef][1]benzoazonine-6(5H),11-dione](/img/structure/B1254334.png)
![3-[2-(4-chlorophenyl)-5,7-dimethyl-6-pyrazolo[1,5-a]pyrimidinyl]-N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide](/img/structure/B1254340.png)
![2-Chloro-1-[2-(piperidin-1-yl)-1,3-selenazol-5-yl]ethan-1-one](/img/structure/B1254341.png)